2-(4-(tert-Butoxycarbonyl)-6,6-dimethylmorpholin-2-yl)acetic acid

• IUPAC Name: 2-[6,6-dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-2-yl]acetic acid
• InChI: InChI=1S/C13H23NO5/c1-12(2,3)19-11(17)14-7-9(6-10(15)16)18-13(4,5)8-14/h9H,6-8H2,1-5H3,(H,15,16)
• InChI Key: VVYISTGUCLIMIV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CC(O1)CC(=O)O)C(=O)OC(C)(C)C)C
• Molecular Formula: C13H23NO5
• Molecular Weight: 273.33 g/mol
• CAS RN: 2241129-71-3

Description

The compound “2-(4-(tert-Butoxycarbonyl)-6,6-dimethylmorpholin-2-yl)acetic acid” is a complex organic molecule. It contains a morpholine ring, which is a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom. The morpholine ring is substituted with a tert-butoxycarbonyl (Boc) group and an acetic acid group.

Chemical Reactions Analysis

The Boc group is commonly used in organic synthesis to protect amines. It can be removed under acidic conditions, often using trifluoroacetic acid. The morpholine ring is relatively stable but can participate in reactions with electrophiles at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, Boc-protected amines are stable under basic conditions but sensitive to acids. Morpholines generally have good solubility in organic solvents.

Scientific Research Applications

Boronic Acid Derivatives in Material Chemistry

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Synthesis of Racemic 2-(tert-Butoxycarbonyl) Propanamido Acetic Acid (NCA-AG)

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Ionic Liquids and Amino Acid Derivatives

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Biological Activities and Drug Development

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Peptide Synthesis and Protection Strategies

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Safety And Hazards

As with any chemical, handling should be done with appropriate safety measures. This includes avoiding inhalation or contact with skin or eyes, and using personal protective equipment. More specific safety information would require a Material Safety Data Sheet (MSDS) for the exact compound.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a building block for organic synthesis, it could be used to create a variety of complex molecules. If it’s used in biological research, it might be part of studies into protein function or other areas.